Cas no 1361856-00-9 (Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine-4-carboxylate)

• Product Name: Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine-4-carboxylate
• CAS No: 1361856-00-9
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4798113
• Update Time: 2025-06-22

Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine-4-carboxylate
• Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine-4-carboxylate

• Inchi： 1S/C10H10ClF2NO2/c1-5-4-14-8(9(12)13)6(3-11)7(5)10(15)16-2/h4,9H,3H2,1-2H3
• InChI Key： JYSAWVDBIMXCOC-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=NC=C(C)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine-4-carboxylate

Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine-4-carboxylate

Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine-4-carboxylate (CAS No. 1361856-00-9) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with a methyl group at position 4, a chloromethyl group at position 3, and a difluoromethyl group at position 2. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in synthetic chemistry.

The synthesis of Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine-4-carboxylate involves a series of well-controlled reactions, often utilizing advanced catalytic systems and precise reaction conditions. Recent studies have highlighted the importance of stereocontrol in the synthesis of such compounds, ensuring high enantiomeric excess and improved yields. For instance, researchers have employed asymmetric catalysis techniques to synthesize this compound with exceptional optical purity, which is crucial for its application in chiral recognition and asymmetric catalysis.

One of the most notable applications of this compound is in the development of novel agrochemicals. Its ability to inhibit specific enzymes involved in plant metabolism has made it a promising candidate for herbicide development. Recent field trials have demonstrated its efficacy in controlling invasive weed species without adversely affecting crop plants. Furthermore, its low environmental toxicity profile makes it an attractive alternative to traditional herbicides.

In the pharmaceutical industry, Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine-4-carboxylate has shown potential as a lead compound for drug discovery. Its structure allows for easy functionalization at various positions on the pyridine ring, enabling the creation of diverse bioactive molecules. For example, researchers have modified this compound to target specific G-protein coupled receptors (GPCRs), which are implicated in numerous diseases such as hypertension and neurodegenerative disorders.

The physical properties of this compound are also worth noting. It has a melting point of approximately 125°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various storage conditions has been thoroughly investigated, with studies indicating that it remains stable for up to two years when stored at room temperature in an inert atmosphere.

From an environmental standpoint, the biodegradation pathways of Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine-4-carboxylate have been extensively studied. Research has shown that it undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in the environment. This makes it an eco-friendly choice for agricultural and industrial applications.

In conclusion, Methyl 3-(chlorom methyl)-2-(difluor om ethyl)-5-m eth ylpyridin e-4-carbox ylate (CAS No. 1361856-00-9) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure, combined with its favorable physical and environmental properties, positions it as a key player in modern synthetic chemistry.